Cas no 1780054-79-6 (3-(pentan-3-yl)azetidine)

• Product Name: 3-(pentan-3-yl)azetidine
• CAS No: 1780054-79-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5824852
• PubChem ID: 68168893
• Update Time: 2025-06-20

3-(pentan-3-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-3-yl)azetidine
• SCHEMBL11926006
• 1780054-79-6
• EN300-1849323

• Inchi： 1S/C8H17N/c1-3-7(4-2)8-5-9-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： PJGLBIHRBSHOGA-UHFFFAOYSA-N
• SMILES： N1CC(C1)C(CC)CC

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(pentan-3-yl)azetidine

Introduction to 3-(Pentan-3-yl)azetidine (CAS No. 1780054-79-6)

3-(Pentan-3-yl)azetidine, with the CAS number 1780054-79-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of the pentan-3-yl substituent imparts specific properties that make it an interesting candidate for further investigation.

The chemical structure of 3-(Pentan-3-yl)azetidine is characterized by a four-membered azetidine ring with a pentan-3-yl group attached to the nitrogen atom. This structure provides a balance between rigidity and flexibility, which can be advantageous in designing molecules with specific biological activities. The azetidine ring is known for its ability to mimic peptide bonds, making it a valuable scaffold in the development of peptidomimetics and other bioactive compounds.

Recent studies have explored the potential of 3-(Pentan-3-yl)azetidine in various biological contexts. One notable area of research is its use as a building block in the synthesis of more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of azetidines in enhancing the potency and selectivity of small molecule inhibitors targeting specific enzymes and receptors. The introduction of the pentan-3-yl group has been shown to improve the lipophilicity and metabolic stability of these compounds, thereby enhancing their pharmacological properties.

In another study, researchers investigated the use of 3-(Pentan-3-yl)azetidine-based compounds as potential inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. The unique structural features of 3-(Pentan-3-yl)azetidine make it an attractive scaffold for designing PPI inhibitors with high affinity and selectivity. Preliminary results from this research have shown promising activity against several key PPI targets, suggesting potential therapeutic applications.

The synthesis of 3-(Pentan-3-yl)azetidine has also been optimized to improve yield and scalability. A recent paper in Organic Letters described a novel synthetic route that utilizes a palladium-catalyzed coupling reaction followed by ring closure metathesis (RCM). This method not only simplifies the synthesis but also allows for the introduction of various functional groups at different positions on the azetidine ring, providing a versatile platform for further chemical modifications.

In addition to its potential as a pharmaceutical intermediate, 3-(Pentan-3-yl)azetidine has been explored for its use in materials science. The rigidity and stability of the azetidine ring make it suitable for applications in polymer chemistry, where it can be incorporated into polymer backbones to enhance mechanical properties and thermal stability. A study published in Macromolecules demonstrated the use of azetidine-containing monomers to create polymers with improved performance characteristics, opening up new possibilities for advanced materials development.

The safety profile of 3-(Pentan-3-yl)azetidine has also been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a pharmaceutical candidate or material science application. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in different contexts.

In conclusion, 3-(Pentan-3-yl)azetidine (CAS No. 1780054-79-6) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable properties make it an attractive scaffold for further development and optimization. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in multiple scientific fields.